Cas no 2172537-95-8 (1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172537-95-8
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6197418
• PubChem ID: 165601175
• Update Time: 2025-07-09

1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594439
• 1-[3-(dimethylamino)propyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172537-95-8

• Inchi： 1S/C10H18N4O2/c1-13(2)5-4-6-14-10(8-16-3)9(7-15)11-12-14/h7H,4-6,8H2,1-3H3
• InChI Key： FJEXQSNVWBQZTC-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C=O)N=NN1CCCN(C)C

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

1-3-(Dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No: 2172537-95-8)

The compound 1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde, identified by the CAS registry number 2172537-95-8, is a structurally complex organic molecule with significant potential in various chemical and biochemical applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in a five-membered ring. The presence of a carbaldehyde group at position 4 and a methoxymethyl group at position 5 further enhances its functional diversity.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in the design of bioisosteres and molecular scaffolds. Its unique structure allows for versatile interactions with biological targets, making it a valuable tool in drug discovery.

In terms of chemical properties, this compound exhibits a high degree of stability under standard laboratory conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile facilitates its use in various analytical techniques like HPLC and NMR spectroscopy. The presence of the dimethylamino group imparts basicity to the molecule, which can be exploited in pH-sensitive applications.

Recent research has focused on the application of this compound in the field of catalysis. Specifically, it has been used as a ligand in transition metal-catalyzed reactions, demonstrating exceptional efficiency in asymmetric synthesis and cross-coupling reactions. This has opened new avenues for its use in industrial chemical processes.

Beyond its chemical applications, this compound has shown promise in biological systems. Preclinical studies indicate that it may possess anti-inflammatory and antioxidant properties, suggesting potential therapeutic applications. However, further research is required to fully elucidate its pharmacokinetic profile and safety profile.

In conclusion, the compound 1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No: 2172537-95-8) represents a versatile platform for chemical innovation. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and biology.